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Compound of Interest

Compound Name: 4,6-Bis(chloromethyl)-m-xylene

An In-depth Technical Guide to the Safety and Handling of 4,6-Bis(chloromethyl)-m-xylene

This guide provides comprehensive safety and handling information for 4,6-Bis(chloromethyl)-
m-xylene, intended for researchers, scientists, and professionals in drug development. The
following sections detail hazard identification, first-aid measures, fire-fighting procedures,
accidental release measures, handling and storage, exposure controls, personal protection,
and toxicological information.

Chemical Identification

4,6-Bis(chloromethyl)-m-xylene is a chemical compound with the following identifiers:
o Chemical Name: 4,6-Bis(chloromethyl)-m-xylene[1]

e CAS Number: 1585-15-5[1]

e Molecular Formula: C1oH12CI2[1]

e Molecular Weight: 203.11 g/mol [1]

e Synonyms: 4,6-di(Chloromethyl)-m-xylene, Benzene, 1,5-bis(chloromethyl)-2,4-dimethyl-,
1,3-Bis(chloromethyl)-4,6-dimethylbenzene, 1,3-Dimethyl-4,6-bis(chloromethyl)benzene, 1,5-
Bis(chloromethyl)-2,4-dimethylbenzene, Benzene, 1,3-bis-(chloromethyl)-4,6-dimethyl[1]
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Hazard Identification

The hazard classification for xylene and its derivatives indicates significant risks.[2] It is crucial

to handle this chemical with appropriate precautions.

Table 1: GHS Hazard Classification

Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids 3
vapor.[3]
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 ]
skin.[3]
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled.[3]
Skin Corrosion/Irritation 2 H315: Causes skin irritation.[3]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation.[2][3]
Carcinogenicity 2 May cause cancer.[2]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation.[3]
N o May cause damage to organs
Specific Target Organ Toxicity
2 through prolonged or repeated
(Repeated Exposure)
exposure.[2]
H304: May be fatal if
Aspiration Hazard 1 swallowed and enters airways.
[3]
Hazardous to the Aquatic 3 H412: Harmful to aquatic life

Environment, Chronic Hazard

with long lasting effects.[3]

Signal Word: Danger|[3]

Precautionary Statements: Prevention:
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o Obtain special instructions before use.
e Do not handle until all safety precautions have been read and understood.[2]

o Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No
smoking.[2][3]

o Keep container tightly closed.[3]

e Ground and bond container and receiving equipment.[3]

o Use explosion-proof electrical, ventilating, and lighting equipment.[2][3]
¢ Use only non-sparking tools.[2][3]

o Take precautionary measures against static discharge.[2][3]

e Do not breathe mist or vapors.

e Wash skin thoroughly after handling.[3]

e Do not eat, drink or smoke when using this product.

e Use only outdoors or in a well-ventilated area.[2][3]

e Avoid release to the environment.[3]

o Wear protective gloves/protective clothing/eye protection/face protection.[2][3]
First-Aid Measures

Immediate medical attention is required for all routes of exposure.[4]

Table 2: First-Aid Measures
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Exposure Route Protocol

Remove victim to fresh air and keep at rest in a
position comfortable for breathing.[3][5] If not

Inhalation breathing, give artificial respiration.[6][7]
Immediately call a POISON CENTER or
doctor/physician.[4][5]

Remove/Take off immediately all contaminated

clothing.[3][5] Rinse skin with water/shower.[3]
Skin Contact [5] Wash off immediately with plenty of water for

at least 15 minutes.[6] If skin irritation persists,

call a physician.[6]

Rinse cautiously with water for several minutes.

[3][5] Remove contact lenses, if present and
Eye Contact ] o ]

easy to do. Continue rinsing.[3][5] Immediately

call a POISON CENTER or doctor/physician.[5]

Do NOT induce vomiting.[3][5][6] Rinse mouth.
) [5] Call a physician or poison control center
Ingestion . . .
immediately.[6] If vomiting occurs naturally, have

victim lean forward.[6][7]

A rescuer should wear personal protective equipment, such as rubber gloves and air-tight
goggles.[5]

Fire-Fighting Measures

This substance is a flammable liquid and vapor.[3] Vapors may form explosive mixtures with air
and can travel to a source of ignition and flash back.[6] Containers may explode when heated.

[6]7]

Table 3: Fire-Fighting Measures
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Aspect

Details

Suitable Extinguishing Media

Dry chemical, foam, water spray, carbon
dioxide.[5] Water mist may be used to cool

closed containers.[6]

Unsuitable Extinguishing Media

Do not use a solid water stream as it may

scatter and spread fire.[7]

Specific Hazards

Decomposes upon combustion to generate
poisonous fumes, including carbon monoxide,

carbon dioxide, and hydrogen chloride gas.[4][5]
[8]

Protective Equipment

Wear self-contained breathing apparatus
pressure-demand, MSHA/NIOSH (approved or
equivalent) and full protective gear.[4][6][8]

Accidental Release Measures

Personal Precautions:

o Use personal protective equipment as required.[6]

e Ensure adequate ventilation.[6]

» Remove all sources of ignition.[6]

» Take precautionary measures against static discharges.[6]

» Do not breathe vapors or aerosols.[3]

e Avoid substance contact.[3]

o Evacuate the danger area and consult an expert.[3]

Environmental Precautions:

¢ Do not let product enter drains.[3] There is a risk of explosion.[3]
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e Do not flush into surface water or sanitary sewer system.[6][7]
Methods for Cleaning Up:

e Soak up with inert absorbent material.[6]

o Keep in suitable, closed containers for disposal.[6]

o Use spark-proof tools and explosion-proof equipment.[6]

Handling and Storage

Handling:

Handle in accordance with good industrial hygiene and safety practice.[6]

Wash hands and face thoroughly after handling.[5]

Use a closed system or local exhaust ventilation.[5]

Avoid contact with skin, eyes, and clothing.[5]

Keep away from open flames, hot surfaces, and sources of ignition.[6]

Take precautionary measures against static discharges.[6]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[6]
o Store in a flammables area.[6]

» Store locked up.[5]

o Keep away from heat, sparks, and flame.[6]

o Store away from incompatible materials such as oxidizing agents, strong acids, bases,
alcohols, amines, and metals.[5][6][8]
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Exposure Controls/Personal Protection

Engineering Controls:
o Ensure that eyewash stations and safety showers are close to the workstation location.[6]

o Use adequate general or local exhaust ventilation to keep airborne concentrations below the
permissible exposure limits.[6]

o Use explosion-proof electrical, ventilating, and lighting equipment.[6]

Table 4: Personal Protective Equipment (PPE)

Protection Type Specification

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are
exceeded or if irritation or other symptoms are
Respiratory Protection experienced.[4][6] A dust respirator, self-
contained breathing apparatus (SCBA), or
supplied air respirator may be appropriate

depending on the situation.[5]

Hand Protection Impervious gloves.[5]

Safety goggles.[5] A face-shield may be required
in some situations.[5] Wear appropriate
] protective eyeglasses or chemical safety
Eye/Face Protection ]
goggles as described by OSHA's eye and face
protection regulations in 29 CFR 1910.133 or

European Standard EN166.[4][6][8]

_ _ Impervious protective clothing.[5] Protective
Skin and Body Protection )
boots may be required.[5]

Physical and Chemical Properties

Table 5: Physical and Chemical Properties of 4,6-Bis(chloromethyl)-m-xylene
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Property Value Unit Source

Molecular Weight 203.11 g/mol [1]

Standard Gibbs free
energy of formation 92.98 kJ/mol [1]
(AfG®)

Enthalpy of formation
at standard conditions  -79.09 kJ/mol [1]
(AfH°gas)

Enthalpy of fusion at
standard conditions 22.92 kJ/mol [1]
(AfusH®)

Enthalpy of
vaporization at

- 50.89 kJ/mol [1]
standard conditions

(AvapH®)

Log10 of Water
solubility in mol/I -4.49 [1]
(log10WS)

Stability and Reactivity

Reactivity: May react with metals to form flammable hydrogen gas.[4][8]
Chemical Stability: Stable under normal conditions.[8]

Conditions to Avoid: Excess heat, keep away from open flames, hot surfaces, and sources of
ignition.[6][8] Exposure to moisture.[8]

Incompatible Materials: Strong oxidizing agents, strong acids, bases, alcohols, amines, and
metals.[6][8]

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide
(CO), carbon dioxide (CO2), phosgene, and hydrogen chloride gas.[4][8]
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e Hazardous Polymerization: Hazardous polymerization does not occur.[6]

Toxicological Information

The toxicological properties have not been fully investigated.[4] However, xylenes are known to
cause a range of adverse health effects.

o Acute Toxicity: Harmful in contact with skin or if inhaled.[3]

o Symptoms of Overexposure: May include headache, dizziness, tiredness, nausea, and
vomiting.[6][7]

o Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[3]
e Respiratory Irritation: May cause respiratory irritation.[3]
o Aspiration Hazard: May be fatal if swallowed and enters airways.[3][9]

o Carcinogenicity: No ingredient of this product present at levels greater than or equal to 0.1%
is identified as a probable, possible or confirmed human carcinogen by IARC, NTP, or
OSHA.

Experimental Protocols

Protocol for Handling Accidental Spills:

» Immediate Isolation: Isolate the spill or leak area for at least 50 meters (150 feet) in all
directions.[10]

» Evacuation: For a large spill, consider an initial downwind evacuation for at least 300 meters
(1000 feet).[10]

» Control Ignition Sources: Shut off all ignition sources.[2] Ensure no flares, smoking, or flames
are in the hazard area.[2]

» Ventilation: Provide adequate ventilation.[2]
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e Personal Protection: Wear appropriate personal protective equipment, including a respirator
if ventilation is inadequate.[2]

o Containment: Stop the leak if it can be done without risk.[2] Use inert absorbent material
(e.g., sand, diatomaceous earth) to contain and soak up the spill.[6][9]

o Cleanup: Use spark-proof tools and explosion-proof equipment for cleanup.[2][6] Collect the
absorbed material into suitable, closed containers for disposal.[6]

» Decontamination: Solvent wash all contaminated surfaces with acetone followed by washing
with a strong soap and water solution.[10] Do not re-enter the contaminated area until it has
been verified as properly cleaned.[10]

Visualizations
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Emergency Response Workflow: Chemical Spill

Chemical Spill Occurs
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(50m radius) (Gloves, Goggles, Respirator) St AR

Evacuate Downwind Contain Spill with
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Collect Waste with
Spark-Proof Tools
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Sealed Containers

Decontaminate Area

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill of 4,6-Bis(chloromethyl)-m-xylene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4,6-Bis(chloromethyl)-m-xylene safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074614#4-6-bis-chloromethyl-m-xylene-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 13/13 Tech Support


https://www.benchchem.com/product/b074614?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

